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Compound of Interest

Compound Name: 3-Ethylphenylboronic acid-d5

Cat. No.: B15553579

For immediate release

This guide provides essential, step-by-step procedures for the safe handling and disposal of 3-
Ethylphenylboronic acid-d5, ensuring the safety of laboratory personnel and environmental
protection. Researchers, scientists, and drug development professionals are advised to adhere
to these protocols to minimize risks and ensure regulatory compliance.

Immediate Safety and Hazard Information

3-Ethylphenylboronic acid-d5 and related boronic acid compounds are classified as
hazardous materials. Key safety considerations include:

o Toxicity: Harmful if swallowed.[1][2]

e Environmental Hazards: Avoid release to the environment. Do not empty into drains.[1][2][3]
This substance can be harmful to aquatic life.

o Personal Protective Equipment (PPE): When handling 3-Ethylphenylboronic acid-d5,
always wear appropriate PPE, including chemical-resistant gloves, protective clothing, and
eye/face protection.[4][5][6] Work should be conducted in a well-ventilated area or under a
chemical fume hood.[2][4]

Quantitative Hazard and Property Data
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The following table summarizes key quantitative data for phenylboronic acids. Note that
specific data for the deuterated ethylphenyl variant may not be fully available, so data for the
parent compounds are provided for guidance.

Property Value Source

[11[2][7] (for Phenylboronic

Molecular Formula CsHeDsBO:2 acid-ds)

Molar Mass ~155 g/mol Inferred

Acute Oral Toxicity (LD50) Rat: 132 mg/kg [4] (for 1,10-Phenanthroline)
Melting Point 216-219°C /421 - 426 °F (for Phenylboronic acid)
Storage Temperature 15-25°C [1]

Step-by-Step Disposal Protocol

The proper disposal of 3-Ethylphenylboronic acid-d5 is critical for laboratory safety and
environmental responsibility. The following protocol outlines the necessary steps for the
disposal of the chemical waste and its empty containers.

Part 1: Disposal of Unused or Waste 3-
Ethylphenylboronic Acid-d5

o Waste Characterization: All chemical waste must be properly characterized. 3-
Ethylphenylboronic acid-d5 waste should be classified as a hazardous solid organic
waste.[4]

» Waste Segregation: Do not mix this waste with other waste streams.[4] It is incompatible with
strong oxidizing agents and strong acids.[4][5]

o Packaging Waste:

o Place the solid waste into a suitable, labeled container made of a compatible material with
a tightly fitting cap.[4]

o The container must be kept closed at all times except when adding waste.[4][8]
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o Clearly label the container with "Hazardous Waste" and the full chemical name: "3-
Ethylphenylboronic acid-d5".[4]

o Storage: Store the hazardous waste container in a designated, well-ventilated area, away
from incompatible materials.

o Final Disposal: Arrange for the collection of the hazardous waste by a certified hazardous
waste disposal facility. Do not dispose of this chemical down the drain or in the regular trash.

[2]14]

Part 2: Decontamination and Disposal of Empty
Containers

Empty containers of 3-Ethylphenylboronic acid-d5 must be properly decontaminated before
disposal to ensure the safety of support staff and prevent environmental contamination.[4]

e Initial Rinse (to be collected as hazardous waste):

o Rinse the container three times with a suitable solvent.[9] Given the solubility of similar
compounds, acetone or ethanol are appropriate choices.[4]

o The first rinseate must be collected and disposed of as hazardous waste.[4] Transfer this
rinseate to your hazardous waste container for 3-Ethylphenylboronic acid-d5.
Subsequent rinses may also need to be collected depending on local regulations.

e Drying: Allow the rinsed container to air dry completely in a well-ventilated area, such as a
chemical fume hood.[9]

o Final Disposal of the Container:
o Once the container is clean and dry, deface or remove the original label.[4][9]

o The decontaminated container can then be disposed of in the regular laboratory glassware
or plastic recycling, as appropriate for your institution.[4]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 3-
Ethylphenylboronic acid-d5 and its containers.

Start: Disposal of

3-Ethylphenylboronic acid-d5

Waste 3-Ethylphenylboror¢c acid-d5 Elépty Container
Characterize as Triple Rinse with
Hazardous Waste Appropriate Solvent
Segregate from Collect First Rinseate
Incompatible Materials as Hazardous Waste
I
]
l |
\ Y
Package in Labeled, Air Dry Container
Compatible Container in Ventilated Area
Dispose via Certified Deface Original
Hazardous Waste Facility Label

Dispose in Regular

Lab Glassware/Plastic

Click to download full resolution via product page

Caption: Disposal workflow for 3-Ethylphenylboronic acid-d5.
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Disclaimer: This document provides guidance on the proper disposal of 3-Ethylphenylboronic
acid-d5. Always consult your institution's specific safety and disposal protocols, as well as local
and national regulations. In all cases of doubt, or when symptoms persist after exposure, seek

medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553579?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

